2,6-dimethoxy-4-[4-(4-nitrophenyl)-5-phenyl-1H-imidazol-2-yl]phenol

• IUPAC Name: 2,6-dimethoxy-4-[5-(4-nitrophenyl)-4-phenyl-1H-imidazol-2-yl]phenol
• InChI: InChI=1S/C23H19N3O5/c1-30-18-12-16(13-19(31-2)22(18)27)23-24-20(14-6-4-3-5-7-14)21(25-23)15-8-10-17(11-9-15)26(28)29/h3-13,27H,1-2H3,(H,24,25)
• InChI Key: FCOKMUVJXCHDHM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1O)OC)C2=NC(=C(N2)C3=CC=C(C=C3)[N+](=O)[O-])C4=CC=CC=C4
• Molecular Formula: C23H19N3O5
• Molecular Weight: 417.4 g/mol

Description

The compound is a phenolic compound with an imidazole ring attached to it. Phenolic compounds are aromatic compounds with one or more hydroxyl groups attached to the aromatic ring. They are known for their antioxidant properties. The imidazole ring is a five-membered planar ring, which is present in important natural products like histidine and histamine.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. The presence of the imidazole ring and phenol groups would likely result in a planar structure.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. The phenol groups could participate in electrophilic aromatic substitution reactions, and the imidazole ring could act as a nucleophile in various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific arrangement of its atoms and the presence of the functional groups. Phenols generally have higher boiling points than similar-sized hydrocarbons due to their ability to form hydrogen bonds.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. It could potentially have interesting biological activities due to the presence of the phenol and imidazole groups.